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Compound of Interest

Compound Name: Basketane

CAS No.: 5603-27-0

Cat. No.: B15799688

Get Quote

This guide provides an objective comparison of the strain energy and structural properties of

two notable polycyclic alkanes: basketane and cubane. Targeted at researchers, scientists,

and professionals in drug development, this document synthesizes experimental and

computational data to illuminate the unique characteristics of these caged hydrocarbons. The

high strain energy of these molecules makes them subjects of significant interest for

applications in high-energy materials and as rigid scaffolds in medicinal chemistry.

Quantitative Data Summary
Basketane and cubane are both highly strained molecules, but they differ significantly in their

structure and the magnitude of their stored energy. Cubane, with its perfectly cubic

arrangement of carbon atoms, exhibits one of the highest strain energies per carbon atom of

any hydrocarbon.[1][2] Basketane's structure, while also highly constrained, is less

symmetrical and possesses a lower, yet still substantial, strain energy.[3]
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Property Basketane Cubane

Chemical Formula C₁₀H₁₂[3][4] C₈H₈[5]

Molar Mass 132.21 g·mol⁻¹[4] 104.15 g·mol⁻¹

Molecular Structure
Pentacyclo[4.4.0.0²,⁵.0³,⁸.0⁴,⁷]d

ecane[3]

Pentacyclo[4.2.0.0²,⁵.0³,⁸.0⁴,⁷]o

ctane[5]

Key Structural Features
Fused cyclobutane and

cyclopropane rings[3]

Eight carbon atoms at the

corners of a cube[5]

Calculated Strain Energy >100 kcal/mol[3] 159 - 169 kcal/mol[3][6]

Experimental Heat of

Formation
Not readily available +144 kcal/mol[7][8]

Density ~1.30 g/cm³[3] 1.29 g/cm³[7][9]

Molecular Structures
The distinct three-dimensional arrangements of carbon atoms in basketane and cubane are

the primary determinants of their respective strain energies. Cubane's rigid, symmetrical

structure forces its C-C-C bond angles to an unnatural 90°, a significant deviation from the

ideal 109.5° for sp³-hybridized carbon, leading to immense angle strain.[5][10][11] Basketane's

cage-like framework also contains strained cyclobutane rings but its overall geometry is less

constrained than that of cubane.[3]

Figure 1: Skeletal diagrams of Basketane and Cubane.

Determination of Strain Energy: Methodologies
Strain energy is not a directly measurable quantity.[12] It is typically determined by comparing

the experimental heat of formation of the molecule with that of a hypothetical, strain-free

reference compound. Alternatively, it can be calculated using computational chemistry

methods.[12][13]

Experimental Protocol: Combustion Calorimetry
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Sample Combustion: A precise mass of the substance (e.g., cubane) is completely

combusted in a high-pressure oxygen atmosphere within a bomb calorimeter.

Heat Measurement: The heat released by the combustion (heat of combustion, ΔH°c) is

absorbed by the surrounding water bath, and the temperature change is meticulously

measured.

Calculation of Enthalpy of Formation: Using the known heats of formation for the combustion

products (CO₂ and H₂O), the standard enthalpy of formation (ΔH°f) of the compound is

calculated via Hess's law.

Strain Energy Calculation: The experimental ΔH°f is compared to a theoretical ΔH°f

calculated for a hypothetical strain-free molecule with the same atomic composition. The

difference between these values represents the total strain energy.

Computational Protocol: Homodesmotic Reactions Computational methods provide a powerful

tool for estimating strain energy by modeling hypothetical reactions that conserve the number

and types of chemical bonds.[2][13]

Define Reaction: A homodesmotic reaction is designed where the strained target molecule is

on the reactant side, and unstrained molecules with the same types of C-C and C-H bonds

are on the product side.[2] For cubane (C₈H₈), a possible reaction is: C₈H₈ + 8 CH₄ → 8

H₃C-CH₃

Geometry Optimization: The three-dimensional structures of all molecules in the reaction are

optimized using quantum mechanical methods (e.g., Density Functional Theory - DFT) to

find their lowest energy conformations.

Energy Calculation: The total electronic energy of each optimized molecule is calculated at a

high level of theory.

Enthalpy Calculation: The enthalpy of the reaction (ΔH_rxn) is determined by subtracting the

sum of the energies of the reactants from the sum of the energies of the products.

Strain Energy: The strain energy of the target molecule is defined as the negative of the

calculated enthalpy of reaction (-ΔH_rxn).[2]
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Figure 2: Workflow for determining molecular strain energy.

Conclusion
Cubane possesses a significantly higher strain energy than basketane due to the extreme

angle strain imposed by its cubic geometry.[1][3] While basketane is also a highly strained

molecule, its more complex fusion of cyclobutane and cyclopropane rings results in a lower,

though still considerable, total strain. The methodologies for determining these energies,

whether through indirect experimental measurement of combustion heats or direct
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computational modeling via homodesmotic reactions, provide critical data for understanding the

stability and reactivity of these unique chemical architectures. This understanding is vital for

leveraging such structures in the design of advanced materials and novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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